molecular formula C4H2N2O3S B8344099 (1,2,5-Thiadiazol-3-yl)glyoxylic acid

(1,2,5-Thiadiazol-3-yl)glyoxylic acid

Cat. No.: B8344099
M. Wt: 158.14 g/mol
InChI Key: CZXXCPFHGIXYAI-UHFFFAOYSA-N
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Description

(1,2,5-Thiadiazol-3-yl)glyoxylic acid is a useful research compound. Its molecular formula is C4H2N2O3S and its molecular weight is 158.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C4H2N2O3S

Molecular Weight

158.14 g/mol

IUPAC Name

2-oxo-2-(1,2,5-thiadiazol-3-yl)acetic acid

InChI

InChI=1S/C4H2N2O3S/c7-3(4(8)9)2-1-5-10-6-2/h1H,(H,8,9)

InChI Key

CZXXCPFHGIXYAI-UHFFFAOYSA-N

Canonical SMILES

C1=NSN=C1C(=O)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of ethyl 2-hydroxyimino-2-(1,2,5-thiadiazol-3-yl)acetate (a mixture of syn and anti isomers) (6.0 g.), 36% aqueous solution of formaldehyde (40 ml.), conc. hydrochloric acid (20 ml.) and water (40 ml.) was treated according to a similar manner to that of Example 6(a)(2) to give crystals of 2-(1,2,5-thiadiazol-3-yl)glyoxylic acid (1.6 g.), mp 130° to 133° C.
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ethyl 2-hydroxyimino-2-(1,2,5-thiadiazol-3-yl)acetate
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reactant
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aqueous solution
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0 (± 1) mol
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40 mL
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reactant
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20 mL
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40 mL
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